2-[[2-[5-(4-Morpholinylsulfonyl)-2-thiophenyl]-1-oxoethyl]amino]-5-phenyl-3-thiophenecarboxamide

• Molecular Formula: C21H21N3O5S3
• Molecular Weight: 491.6 g/mol
• IUPAC Name: 2-[[2-(5-morpholin-4-ylsulfonylthiophen-2-yl)acetyl]amino]-5-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C21H21N3O5S3/c22-20(26)16-13-17(14-4-2-1-3-5-14)31-21(16)23-18(25)12-15-6-7-19(30-15)32(27,28)24-8-10-29-11-9-24/h1-7,13H,8-12H2,(H2,22,26)(H,23,25)
• InChI Key: MSYCTQCXKWCEQM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=CC=C(S2)CC(=O)NC3=C(C=C(S3)C4=CC=CC=C4)C(=O)N

Description

2-[[2-[5-(4-morpholinylsulfonyl)-2-thiophenyl]-1-oxoethyl]amino]-5-phenyl-3-thiophenecarboxamide is a member of thiophenes and an aromatic amide.

Scientific Research Applications

Synthesis and Characterization

The compound is involved in the synthesis and characterization of various heterocyclic structures. For instance, it has been utilized in the synthesis of N-heterocycles, such as morpholines and piperazines, showcasing high levels of regio- and diastereoselectivity in the reactions (Matlock et al., 2015). Additionally, the compound is a part of the synthesis process for antimicrobial agents, particularly 1,2,4-triazole derivatives containing morpholine moiety, indicating its potential in the development of new drugs (Sahin et al., 2012).

Anticancer Applications

The compound or its derivatives have shown promise in anticancer research. For example, 1,4‐Naphthoquinone derivatives containing a phenylaminosulfanyl moiety, which are closely related to the compound, have demonstrated significant cytotoxic activity against various human cancer cell lines (Ravichandiran et al., 2019). Moreover, certain derivatives of the compound have exhibited effective inhibition on the proliferation of cancer cell lines, showing their potential in cancer treatment (Lu et al., 2017).

Structural Studies and Biological Activity

The compound is involved in structural studies and understanding the biological activity of certain compounds. For instance, the synthesis and crystal structure of derivatives, along with their inhibitory capacities against cancer cell lines, have been explored, indicating the compound's importance in medicinal chemistry and drug development (Jin et al., 2018).